Cas no 20685-45-4 (3-Hexen-2-one,3,4-dimethyl-, (3Z)-)

• Product Name: 3-Hexen-2-one,3,4-dimethyl-, (3Z)-
• CAS No: 20685-45-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 266870
• PubChem ID: 3032731
• Update Time: 2025-04-19

3-Hexen-2-one,3,4-dimethyl-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-2-one,3,4-dimethyl-, (3Z)-
• 3-Hexen-2-one,3,4-dimethyl-, (Z)- (8CI)
• (Z)-3,4-dimethylhex-3-en-2-one
• 20685-45-4
• DTXSID20862723
• 3,4-Dimethyl-3-hexen-2-one, (3Z)-
• 3-Hexen-2-one, 3,4-dimethyl-, (Z)-
• EINECS 216-656-8
• SCHEMBL2030603
• (3Z)-3,4-Dimethyl-3-hexen-2-one
• 3-Hexen-2-one, 3,4-dimethyl-, (3Z)-
• WRHRFVOAEDXVPC-SREVYHEPSA-N
• 3,4-DIMETHYL-3-HEXEN-2-ONE (CIS)
• 3,4-Dimethylhex-3-en-2-one
• 3-Hexen-2-one, 3,4-dimethyl-
• (3Z)-3,4-Dimethyl-3-hexen-2-one #
• (3Z)-3,4-DIMETHYLHEX-3-EN-2-ONE
• R9BU5K6SKC

• Inchi： 1S/C8H14O/c1-5-6(2)7(3)8(4)9/h5H2,1-4H3/b7-6-
• InChI Key： WRHRFVOAEDXVPC-SREVYHEPSA-N
• SMILES： O=C(C)/C(/C)=C(/C)\CC

Computed Properties

• Exact Mass: 126.104465
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.2

Experimental Properties

• Density: 0.836
• Boiling Point: 181.7°Cat760mmHg
• Flash Point: 61.4°C